Cas no 58237-62-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-3-methyl-)

• Product Name: Cyclopenta[c]pyran-1(3H)-one, hexahydro-3-methyl-
• CAS No: 58237-62-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 342777
• PubChem ID: 71443722
• Update Time: 2025-04-19

Cyclopenta[c]pyran-1(3H)-one, hexahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-1(3H)-one, hexahydro-3-methyl-
• 3-methyl-4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[c]pyran-1-one
• 3-Methylhexahydrocyclopenta[c]pyran-1(3H)-one
• 58237-62-0
• DTXSID50852536

• Inchi： 1S/C9H14O2/c1-6-5-7-3-2-4-8(7)9(10)11-6/h6-8H,2-5H2,1H3
• InChI Key： MRXNOBDBXXVMTR-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2CC1C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3